1. Home
  2. Product
  3. Main Products
  4. 3-Hydroxycholest-5-en-22-one
3-Hydroxycholest-5-en-22-one 3-Hydroxycholest-5-en-22-one 22-ketocholesterol is a 3beta-sterol that is cholesterol carrying an oxo group at position 22. It has a role as an EC 1.14.15.6 cholesterol monooxygenase (side-chain-cleaving) inhibitor. It is a 3beta-sterol and a cholestanoid.
Brand Name: Vulcanchem
CAS No.: 19243-30-2
VCID: VC0098491
InChI: InChI=1S/C27H44O2/c1-17(2)6-11-25(29)18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-24,28H,6,8-16H2,1-5H3/t18-,20-,21-,22+,23-,24-,26-,27+/m0/s1
SMILES: CC(C)CCC(=O)C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula: C27H44O2
Molecular Weight: 400.6 g/mol

3-Hydroxycholest-5-en-22-one

CAS No.: 19243-30-2

Main Products

VCID: VC0098491

Molecular Formula: C27H44O2

Molecular Weight: 400.6 g/mol

3-Hydroxycholest-5-en-22-one - 19243-30-2

CAS No. 19243-30-2
Product Name 3-Hydroxycholest-5-en-22-one
Molecular Formula C27H44O2
Molecular Weight 400.6 g/mol
IUPAC Name (2S)-2-[(3S,8S,9S,10R,13S,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methylheptan-3-one
Standard InChI InChI=1S/C27H44O2/c1-17(2)6-11-25(29)18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-24,28H,6,8-16H2,1-5H3/t18-,20-,21-,22+,23-,24-,26-,27+/m0/s1
Standard InChIKey ZJIBAMHOAQWYSE-CNXJXGGASA-N
Isomeric SMILES C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)C(=O)CCC(C)C
SMILES CC(C)CCC(=O)C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Canonical SMILES CC(C)CCC(=O)C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Description 22-ketocholesterol is a 3beta-sterol that is cholesterol carrying an oxo group at position 22. It has a role as an EC 1.14.15.6 cholesterol monooxygenase (side-chain-cleaving) inhibitor. It is a 3beta-sterol and a cholestanoid.
Synonyms 22-ketocholesterol
22-ketocholesterol, (3beta,20R)-isomer
22-oxocholesterol
PubChem Compound 101465
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19